Cas no 40773-64-6 (Methyl 4,6-O-benzylidene-3-deoxy-a-D-glucopyranoside)

• Product Name: Methyl 4,6-O-benzylidene-3-deoxy-a-D-glucopyranoside
• CAS No: 40773-64-6
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 327101
• Update Time: 2023-08-02

Methyl 4,6-O-benzylidene-3-deoxy-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-ribo-Hexopyranoside, methyl3-deoxy-4,6-O-(phenylmethylene)-
• .alpha.-D-ribo-Hexopyranoside, methyl 3-deoxy-4,6-O-(phenylmethylene)-
• Methyl 4,6-O-benzylidene-3-deoxy-a-D-glucopyranoside
• Methyl 4-O,6-O-benzylidene-3-deoxy-alpha-D-glucopyranoside

• Inchi： 1S/C14H18O5/c1-16-14-10(15)7-11-12(19-14)8-17-13(18-11)9-5-3-2-4-6-9/h2-6,10-15H,7-8H2,1H3/t10-,11+,12-,13?,14+/m1/s1
• InChI Key： SGFFREHBBCJPJB-HLYYOIJPSA-N
• SMILES： O1[C@@H]([C@@H](C[C@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• Topological Polar Surface Area: 57.2